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Compound of Interest

Isopropylidenesuccinic Acid
Compound Name: ,
Diethyl Ester

Cat. No.: B1584202

An In-Depth Technical Guide to Diethyl Isopropylidenesuccinate: Synthesis, Properties, and
Applications

Introduction

Diethyl isopropylidenesuccinate, a derivative of succinic acid, is a valuable intermediate in
organic synthesis. Its structure, featuring a carbon-carbon double bond and two ester
functionalities, provides a versatile scaffold for the construction of more complex molecules.
This guide offers a comprehensive overview of its chemical identity, synthesis, properties, and
applications, with a particular focus on its relevance to researchers and professionals in drug
development and chemical synthesis.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is
diethyl 2-propan-2-ylidenebutanedioate.[1][2] It is also commonly known by several synonyms,
including Diethyl 2-(propan-2-ylidene)succinate and Isopropylidenesuccinic Acid Diethyl
Ester.[1][2][3]

Chemical Structure:

Physicochemical Properties
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Property Value Source
Molecular Formula C11H1804 [11[3]
Molecular Weight 214.26 g/mol [1][3]
CAS Number 42103-98-0 [11[2][3]
Appearance Colorl.ess' to almost colorless 3]

clear liquid
Boiling Point 103 °C at 2.3 mmHg
Flash Point 128 °C
Purity >98.0% (GC) [3]

Synthesis: The Stobbe Condensation

The most prominent and efficient method for synthesizing diethyl isopropylidenesuccinate is the
Stobbe condensation. This reaction involves the condensation of a ketone or aldehyde with a
succinic ester, facilitated by a strong base.[4][5][6] For the synthesis of the title compound,
acetone serves as the ketone and diethyl succinate as the succinic ester.

The Stobbe condensation is a powerful carbon-carbon bond-forming reaction that ultimately
yields an alkylidene succinic acid or its corresponding ester.[4][6] A key feature of this reaction
is the formation of a stable carboxylate salt during the process, which acts as a thermodynamic
driving force.[6]

Reaction Mechanism

The mechanism of the Stobbe condensation is a multi-step process that begins with the
deprotonation of the succinic ester to form a carbanion.[5][6] This is followed by a nucleophilic
attack on the carbonyl carbon of the ketone, leading to a y-lactone intermediate.[4][5][6]
Subsequent ring-opening of the lactone yields the final product.

Caption: Mechanism of the Stobbe Condensation.

Experimental Protocol
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The following is a representative, detailed protocol for the laboratory-scale synthesis of diethyl
isopropylidenesuccinate.

Materials:

e Diethyl succinate

e Acetone

e Sodium ethoxide (or potassium tert-butoxide)
e Anhydrous ethanol (or tert-butanol)

e Hydrochloric acid (for workup)

o Diethyl ether (for extraction)

o Saturated sodium bicarbonate solution
e Brine

e Anhydrous magnesium sulfate
Procedure:

o Reaction Setup: A dry, three-necked round-bottom flask equipped with a mechanical stirrer, a
dropping funnel, and a reflux condenser with a drying tube is charged with a solution of
sodium ethoxide in anhydrous ethanol.

o Rationale:The use of anhydrous conditions is crucial as the strong base is highly reactive
towards water, which would quench the reaction.

» Addition of Reactants: A mixture of diethyl succinate and acetone is added dropwise to the
stirred base solution at a controlled temperature, typically at or below 10°C.[7]

o Rationale:Slow addition and temperature control are necessary to manage the exothermic
nature of the initial deprotonation and condensation steps, preventing side reactions.
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e Reaction Progression: After the addition is complete, the reaction mixture is allowed to warm
to room temperature and stirred for several hours to ensure the completion of the reaction.[7]
The reaction progress can be monitored by thin-layer chromatography.

o Workup: The reaction mixture is then poured into ice-water and acidified with dilute
hydrochloric acid.

o Rationale:Acidification protonates the carboxylate intermediate, leading to the final
product.

o Extraction: The aqueous mixture is extracted several times with diethyl ether. The combined
organic layers are washed with saturated sodium bicarbonate solution, followed by brine.

o Rationale:Extraction separates the organic product from the aqueous phase. The
bicarbonate wash removes any unreacted acidic species.

e Drying and Concentration: The organic layer is dried over anhydrous magnesium sulfate,
filtered, and the solvent is removed under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by vacuum distillation to yield pure diethyl
isopropylidenesuccinate.

Applications in Synthesis and Drug Development

Diethyl isopropylidenesuccinate is a valuable building block in organic synthesis due to its
inherent functionality.

e Synthesis of Fulgides: It is a known precursor in the synthesis of fulgides, which are
photochromic compounds that undergo reversible color changes upon exposure to light.

e Pharmaceutical Intermediates: The products of Stobbe condensations are valuable
intermediates in the synthesis of natural products and pharmaceuticals.[6] They can be
converted into various structures, including y-butyrolactones and 1,4-dicarbonyl systems.[6]
For instance, a notable application of the Stobbe condensation is in the synthesis of the drug
tametraline.[4]

Conclusion
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Diethyl isopropylidenesuccinate, with its straightforward synthesis via the Stobbe condensation,
serves as a versatile and important intermediate in organic chemistry. Its utility in the creation
of complex molecules, including photochromic compounds and pharmaceutical precursors,
underscores its significance for researchers and professionals in the chemical and life
sciences. A thorough understanding of its synthesis and reactivity is key to leveraging its full
potential in various applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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